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Compound of Interest

N-Methyl-2-
Compound Name: (phenyilthio)ethanamine
hydrochloride
CAS No.: 114458-72-9
Cat. No.: B2866283

Get Quote

\ J

Document Control:
¢ Version: 1.0 (Technical Whitepaper)
o Status: Research Use Only (RUO)

o CAS Registry Number: 114458-72-9[1]

Executive Summary & Chemical Characterization
Scope and Application

This technical guide provides an in-depth risk assessment and handling protocol for N-Methyl-
2-(phenylthio)ethanamine hydrochloride. Primarily utilized as an intermediate in the
synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and other sulfur-containing
heterocycles, this compound presents specific hazards related to its amine functionality and
thioether linkage.[1]
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Unlike standard Safety Data Sheets (SDS) which often provide generic data, this whitepaper
integrates operational causality—explaining why specific safety measures are required based
on the molecule's reactive properties.

~hemical Identi

Parameter Technical Specification

) N-Methyl-2-(phenylthio)ethan-1-amine
Systematic Name )
hydrochloride

2-(Methylamino)ethyl phenyl sulfide HCI;

Synonyms ) ) )
Methyl[2-(phenylthio)ethyllamine hydrochloride

CAS Number 114458-72-9
Molecular Formula CoH13NS - HCI
Molecular Weight 203.73 g/mol (Salt); 167.27 g/mol (Free Base)
Physical State White to off-white crystalline solid

- Soluble in water, methanol, DMSO; sparingly
Solubility

soluble in non-polar solvents.

Structural Visualization

The following diagram illustrates the connectivity of the molecule, highlighting the reactive
amine center and the thioether linkage which dictates its chemical stability and odor profile.

Phenyl Ring = Thioether (-S-) = Ethyl Linker
(Lipophilic) (Oxidation Susceptible) (-CH2-CH2-)

Click to download full resolution via product page

Sec-Amine HCI
(-NH2Me+ CI-)
(Hydrophilic/Irritant)

Figure 1: Structural connectivity highlighting functional groups responsible for reactivity and
hazard classification.[1]
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Hazard Identification & Risk Assessment (GHS)[1]
GHS Classification

Based on the physicochemical properties of secondary amine hydrochlorides and related
phenylthio-ethers, this substance is classified under Category 2 (Warning) for acute hazards.

Hazard Statement (H-

Hazard Class Category
Code)

H315: Causes skin irritation.[1]
[2]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation.[2][3]

H335: May cause respiratory

STOT - Single Exposure Category 3 o
irritation.[1][4]

o H302: Harmful if swallowed
Acute Toxicity (Oral) Category 4
(Inferred from analogs).

Toxicological Mechanisms|[1]

e Mucosal Irritation: The hydrochloride salt, upon contact with moisture in mucous membranes
(eyes, lungs), can hydrolyze slightly to release protons (

), causing local pH drops and tissue irritation.

o Thioether Reactivity: While less volatile than thiols, the phenylthio group can degrade under
oxidative stress to sulfoxides, which may possess different sensitizing properties.

o Amine Bioactivity: As a structural analog to neurotransmitter reuptake inhibitors, systemic
absorption may theoretically modulate monoamine pathways, though specific
pharmacological data is often absent for intermediates.

Operational Safety Protocols
Engineering Controls
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The primary defense against exposure is containment. The "Open Bench" approach is
prohibited for powders of this class due to the risk of aerosolization.

e Primary Containment: Weighing and transfer must occur inside a Chemical Fume Hood with
a face velocity of 80—-100 fpm.

» Static Control: Use anti-static weighing boats. Amine salts are often hygroscopic and prone
to static charge, which can cause "jumping" of the powder.

Personal Protective Equipment (PPE) Matrix

Body Part Protection Standard Rationale

N95 (minimum) or P100

Respiratory respirator if hood is

Prevents inhalation of fine

) crystalline dust.
unavailable.[1]

ocul Chemical Splash Goggles Safety glasses are insufficient
cular
(ANSI z87.1). for potential powder ingress.
o ] Prevents transdermal
Nitrile Gloves (Double gloving ] )
Dermal absorption; amines can

recommended).
permeate latex.

Safe Handling Workflow

The following decision tree outlines the protocol for handling spills or exposure, ensuring a self-
validating safety response.
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Exposure / Spill Event

Identify Type
/ | \
Solid Spill Skin Contact

Powder Direct

A4

1. Isolate Area 1. Drench 15 mins 1. Flush 15 mins (eyewash)
2. Dampen with inert oil (avoid dust) 2. Remove contaminated clothing 2. Hold eyelids open
3. Scoop to HazWaste 3. Seek medical aid 3. Ophthalmologist consult

Click to download full resolution via product page

Figure 2: Emergency Response Logic Flow for Acute Exposure.

Stability, Storage, and Reactivity[12]
Chemical Stability[1][12]

» Hygroscopicity: Amine hydrochlorides are hygroscopic. Absorption of water leads to
clumping and hydrolysis risks.

» Oxidation: The sulfur atom is susceptible to oxidation by atmospheric oxygen over time,
forming sulfoxides (

)-[1]

Storage Conditions

o Temperature: Store at 2—8°C (Refrigerated).
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e Atmosphere: Store under Inert Gas (Argon or Nitrogen) to prevent oxidation of the sulfur
moiety.

o Container: Tightly sealed amber glass vials (protects from light and moisture).

Incompatible Materials

e Strong Oxidizing Agents: Reaction with peroxides or permanganates can be vigorous,
oxidizing the sulfur.

o Strong Bases: Will deprotonate the hydrochloride salt, releasing the free amine base which
is volatile and has a foul odor (stench).

Experimental Methodology: Neutralization &
Extraction

For researchers requiring the free base for synthesis.[1]

Dissolution: Dissolve 1.0 eq of N-Methyl-2-(phenylthio)ethanamine HCI in distilled water
(approx. 10 mL/qg).

 Basification: Slowly add 1.0 M NaOH solution dropwise at 0°C until pH > 10. Observation:
The solution will become cloudy as the free amine oils out.[1]

o Extraction: Extract immediately with Dichloromethane (DCM) (3 x volumes).

» Drying: Dry the organic layer over anhydrous

o Concentration: Remove solvent under reduced pressure. Note: The free base may have a
disagreeable sulfur/amine odor; use a bleach trap for the rotovap exhaust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Safety & Handling Guide: N-Methyl-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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